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Compound of Interest

Compound Name:
4-Nitro-1H-pyrazole-3-carboxylic

acid

Cat. No.: B045217 Get Quote

Technical Support Center: 4-Nitro-1H-pyrazole-3-
carboxylic acid
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the safe handling and use of 4-Nitro-1H-pyrazole-3-
carboxylic acid.

Frequently Asked Questions (FAQs)
Q1: What is 4-Nitro-1H-pyrazole-3-carboxylic acid and what are its primary hazards?

4-Nitro-1H-pyrazole-3-carboxylic acid is a chemical compound with the molecular formula

C4H3N3O4.[1][2] According to safety data sheets, it is considered hazardous. The primary

hazards include:

Skin irritation: Causes skin irritation.[3][4][5]

Serious eye irritation: Causes serious eye irritation.[3][4][5]

Respiratory irritation: May cause respiratory irritation.[3][5][6]

Harmful if swallowed.[7]
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Q2: What personal protective equipment (PPE) should I wear when handling this compound?

To ensure personal safety, the following PPE is mandatory:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[3][7]

Hand Protection: Wear compatible chemical-resistant gloves.[7][8] It is important to use the

proper glove removal technique to avoid skin contact.[8]

Body Protection: Wear protective clothing to prevent skin exposure.[4][7]

Respiratory Protection: If ventilation is inadequate or dust is generated, wear a

NIOSH/MSHA or European Standard EN 149 approved respirator.[7][9]

Q3: How should I store 4-Nitro-1H-pyrazole-3-carboxylic acid?

Store the compound in a tightly-closed container in a cool, dry, and well-ventilated area.[4][8]

Keep it away from incompatible substances such as strong oxidizing agents and sources of

ignition.[8] The storage area should be locked up.[3]

Q4: What should I do in case of a spill?

In the event of a spill:

Evacuate the area and ensure adequate ventilation.[8]

Remove all sources of ignition.[8]

Wear appropriate personal protective equipment (PPE), including respiratory protection,

chemical-resistant gloves, and eye protection.[8]

For dry spills, sweep up the material and place it into a suitable, labeled disposal container,

avoiding dust formation.[3][9]

Prevent the spill from entering drains or waterways.[8]

Clean the affected area thoroughly.
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Q5: How do I properly dispose of 4-Nitro-1H-pyrazole-3-carboxylic acid waste?

Dispose of contents and containers in accordance with local, regional, and national regulations.

[3][7] It is recommended to dissolve or mix the material with a combustible solvent and burn it

in a chemical incinerator equipped with an afterburner and scrubber.[7] Always consult with a

licensed professional waste disposal service.[9]
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Issue Possible Cause Recommended Action

Eye or Skin Irritation
Direct contact with the

compound.

Eyes: Immediately rinse with

plenty of water for at least 15

minutes, also under the

eyelids. If irritation persists,

seek medical attention.[8]

Skin: Wash off immediately

with plenty of soap and water

for at least 15 minutes.[3] If

skin irritation occurs, get

medical advice. Remove and

wash contaminated clothing

before reuse.[3]

Inhalation of Dust

Inadequate ventilation or

improper handling leading to

dust generation.

Move the affected person to

fresh air. If breathing is difficult,

give oxygen.[4][8] Seek

medical attention if you feel

unwell.[3]

Accidental Ingestion

Poor laboratory hygiene (e.g.,

not washing hands,

eating/drinking in the lab).

Do NOT induce vomiting.[3]

Rinse mouth with water.[8] Call

a poison center or doctor if you

feel unwell.[7]

Compound Degradation

Improper storage (e.g.,

exposure to heat, light, or

incompatible materials).

Ensure the compound is

stored in a tightly sealed

container in a cool, dry, dark,

and well-ventilated place,

away from incompatible

substances.[8][10]

Quantitative Data Summary
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Property Value Source

Molecular Formula C4H3N3O4 [1][2][11][12]

Molecular Weight 157.09 g/mol [1]

Melting Point 206 - 208 °C [10]

223-225 °C (dec.) [1]

Boiling Point 509.6 ± 35.0 °C at 760 mmHg [10]

Density 1.8 ± 0.1 g/cm³ [10]

Storage Temperature Room Temperature [10]

Experimental Protocols
Protocol: Safe Handling and Use in a Laboratory Setting

This protocol outlines the essential steps for safely handling 4-Nitro-1H-pyrazole-3-carboxylic
acid during a typical laboratory experiment, such as weighing and dissolving for a reaction.

1. Preparation and Precautionary Measures:

Ensure a safety shower and eyewash station are readily accessible and operational.[3]
Work in a well-ventilated area, preferably within a chemical fume hood.[3][8]
Remove all potential ignition sources from the work area.[8]
Don the required Personal Protective Equipment (PPE): chemical safety goggles, chemical-
resistant gloves, and a lab coat.[3][8]

2. Weighing the Compound:

Minimize dust generation during handling.[8]
Use a spatula to carefully transfer the desired amount of the solid compound from its storage
container onto weighing paper or into a weighing boat on a calibrated analytical balance.
Close the storage container tightly immediately after use.[8]

3. Dissolution:

Add the weighed compound to the reaction vessel containing the appropriate solvent.
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If necessary, stir the mixture to facilitate dissolution.
Wash any residual compound from the weighing paper/boat into the vessel with a small
amount of the solvent.

4. Post-Handling Procedures:

Thoroughly wash hands and any exposed skin with soap and water after handling.[3][8]
Clean all contaminated surfaces and equipment.
Dispose of any contaminated materials (e.g., weighing paper, gloves) as hazardous waste
according to institutional and local guidelines.[3]
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Caption: Workflow for responding to a chemical spill.
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Required Personal Protective Equipment

Conditional PPE

Handling 4-Nitro-1H-pyrazole-3-carboxylic acid?

Safety Goggles Lab Coat & Closed-toe Shoes Chemical-Resistant Gloves Is ventilation inadequate
 or dust generated?

Wear Approved Respirator

Yes

Proceed with caution

No

Click to download full resolution via product page

Caption: Decision tree for selecting appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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